2-methoxy-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
Overview
Description
2-methoxy-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MIH and has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of MIH is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways in the body. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
MIH has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of various microorganisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MIH in lab experiments is its ability to inhibit various enzymes and signaling pathways in the body, making it a valuable tool for researchers in various fields. However, one of the limitations of using MIH is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research on MIH. One area of potential research is the development of MIH-based therapies for cancer and other diseases. Another area of potential research is the study of MIH's mechanism of action, which could lead to the development of new drugs and therapies. Additionally, further research is needed to determine the safety and efficacy of MIH in humans.
Synthesis Methods
The synthesis of MIH involves the reaction of 2-hydroxybenzohydrazide with isatin in the presence of acetic acid. The resulting product is then treated with methoxyamine hydrochloride to yield 2-methoxy-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide.
Scientific Research Applications
MIH has been studied extensively for its potential applications in scientific research. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties, making it a valuable tool for researchers in these fields.
properties
IUPAC Name |
N-[(2-hydroxy-1H-indol-3-yl)imino]-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c1-22-13-9-5-3-7-11(13)15(20)19-18-14-10-6-2-4-8-12(10)17-16(14)21/h2-9,17,21H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEYKKJXYNADUIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N=NC2=C(NC3=CC=CC=C32)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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